Cas no 24488-20-8 (5-Chloro-2,4,6-trifluoronicotinonitrile)

• Product Name: 5-Chloro-2,4,6-trifluoronicotinonitrile
• CAS No: 24488-20-8
• MF: C₆ClF₃N₂
• MW: 192.525810241699
• CID: 237859
• PubChem ID: 15919021
• Update Time: 2025-10-29

5-Chloro-2,4,6-trifluoronicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2,4,6-trifluoronicotinonitrile
• 5-chloro-2,4,6-trifluoropyridine-3-carbonitrile
• DTXSID20579566
• SCHEMBL6442707
• 3-cyano-5-chloro-2,4,6-trifluoropyridine
• 24488-20-8

• Inchi： 1S/C6ClF3N2/c7-3-4(8)2(1-11)5(9)12-6(3)10
• InChI Key： DBPBDHMFXRUKQY-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(C#N)=C1F)F)F

Computed Properties

• Exact Mass: 191.9702102g/mol
• Monoisotopic Mass: 191.9702102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 5-Chloro-2,4,6-trifluoronicotinonitrile

5-Chloro-2,4,6-trifluoronicotinonitrile (CAS 24488-20-8): A Versatile Fluorinated Nicotinonitrile Derivative

5-Chloro-2,4,6-trifluoronicotinonitrile (CAS 24488-20-8) is a highly specialized fluorinated heterocyclic compound that has gained significant attention in modern synthetic chemistry and material science. This chloro-trifluoro nicotinonitrile derivative exhibits unique electronic properties due to its strategic substitution pattern, making it particularly valuable for pharmaceutical intermediates and advanced material development.

The molecular structure of 5-Chloro-2,4,6-trifluoronicotinonitrile features a pyridine core with three fluorine atoms at positions 2, 4, and 6, complemented by a chlorine at position 5 and a nitrile group. This specific arrangement creates a highly electron-deficient system that is currently being explored for various applications in medicinal chemistry and electronic materials. Recent studies highlight its potential as a key building block for novel bioactive molecules and organic semiconductors.

In pharmaceutical research, 5-Chloro-2,4,6-trifluoronicotinonitrile serves as a crucial intermediate for developing next-generation therapeutic agents. Its trifluorinated pyridine structure mimics important pharmacophores found in many FDA-approved drugs. The compound's ability to participate in various coupling reactions makes it particularly valuable for creating diverse chemical libraries in drug discovery programs targeting neurological disorders and metabolic diseases.

The material science applications of 24488-20-8 are equally impressive. Researchers are investigating its use in developing advanced organic electronic materials, particularly for OLED (Organic Light-Emitting Diode) technologies. The compound's electron-withdrawing characteristics and thermal stability make it suitable for creating high-performance electron transport layers in display technologies and photovoltaic devices.

Synthetic accessibility is another advantage of 5-Chloro-2,4,6-trifluoronicotinonitrile. Modern synthetic protocols allow for efficient production through halogen-exchange reactions or direct fluorination strategies. Recent advancements in continuous flow chemistry have further improved the yield and purity of this valuable intermediate, addressing growing market demands.

The global market for fluorinated nicotinonitrile derivatives has shown steady growth, with 5-Chloro-2,4,6-trifluoronicotinonitrile being one of the most sought-after compounds in this category. Industry reports indicate increasing demand from both pharmaceutical and electronic material sectors, particularly in Asia-Pacific regions where advanced material research is booming.

Environmental considerations regarding 24488-20-8 have prompted development of greener synthesis methods. Recent innovations focus on reducing organic solvent usage and implementing catalytic fluorination processes that minimize waste generation. These sustainable approaches align with the chemical industry's growing emphasis on green chemistry principles.

Analytical characterization of 5-Chloro-2,4,6-trifluoronicotinonitrile typically involves advanced techniques such as 19F NMR spectroscopy and high-resolution mass spectrometry. These methods provide precise structural verification and purity assessment, crucial for research and industrial applications where material consistency is paramount.

Storage and handling recommendations for CAS 24488-20-8 follow standard protocols for nitrile-containing compounds. Proper ventilation and personal protective equipment are advised during laboratory use, though the compound's stability under normal conditions makes it relatively convenient to work with compared to more reactive fluorinated species.

Future research directions for 5-Chloro-2,4,6-trifluoronicotinonitrile include exploring its potential in metal-organic frameworks (MOFs) and as a ligand in catalytic systems. Preliminary studies suggest interesting coordination chemistry that could lead to novel catalytic applications in asymmetric synthesis and C-H activation reactions.

The compound's role in agrochemical research is another emerging area of interest. Structural analogs of 24488-20-8 have shown promising activity as precursors for novel pesticides and herbicides, particularly in developing resistance-breaking formulations for crop protection.

Academic and industrial laboratories continue to investigate new synthetic applications of 5-Chloro-2,4,6-trifluoronicotinonitrile, particularly in click chemistry and bioorthogonal reactions. Its unique electronic properties make it suitable for creating specialized probes and tags for biochemical studies and diagnostic applications.

Quality control standards for commercial CAS 24488-20-8 typically require ≥98% purity, with strict limits on related substances. Reputable suppliers provide comprehensive analytical data including HPLC chromatograms and spectroscopic characterization to ensure research reproducibility and application performance.

Recent patent literature reveals growing intellectual property activity surrounding 5-Chloro-2,4,6-trifluoronicotinonitrile derivatives, particularly in pharmaceutical compositions and electronic material formulations. This trend underscores the compound's commercial importance and potential for future technological breakthroughs.

As research into fluorinated heterocycles continues to expand, 24488-20-8 remains at the forefront due to its versatile reactivity profile and favorable physicochemical properties. Its balanced lipophilicity and electronic characteristics make it particularly valuable for designing compounds with optimized bioavailability and performance characteristics.